4-[(2-Ethylphenyl)amino]-4-oxobutanoic acid

• IUPAC Name: 4-(2-ethylanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C12H15NO3/c1-2-9-5-3-4-6-10(9)13-11(14)7-8-12(15)16/h3-6H,2,7-8H2,1H3,(H,13,14)(H,15,16)
• InChI Key: JZILYRXPMRCUTI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CCC(=O)O
• Molecular Formula: C12H15NO3
• DSSTOX Substance ID: DTXSID50354989
• Molecular Weight: 221.25 g/mol
• CAS No.: 401629-43-4

Description

4-[(2-Ethylphenyl)amino]-4-oxobutanoic acid, also known as ethylphenylalanine (EPL), is an organic compound that is used in a variety of applications. It is a non-proteinogenic amino acid and is an important component of many proteins, enzymes, and other biomolecules. EPL is a versatile compound that can be used in a variety of scientific research applications. It is also used in the synthesis of other organic compounds, such as proteins, peptides, and other biomolecules.

Scientific Research Applications

EPL is widely used in scientific research applications. It can be used to study the structure and function of proteins, enzymes, and other biomolecules. It can also be used to study the biochemical and physiological effects of various compounds. Additionally, EPL can be used to synthesize other organic compounds, such as proteins, peptides, and other biomolecules.

Mechanism of Action

Target of Action

The primary target of 4-[(2-Ethylphenyl)amino]-4-oxobutanoic acid is the enzyme Serine–pyruvate aminotransferase . This enzyme plays a crucial role in the metabolism of amino acids, particularly serine and glycine.

Mode of Action

The compound interacts with its target, the Serine–pyruvate aminotransferase, by binding to its active site. This interaction can lead to changes in the enzyme’s conformation and activity . .

Result of Action

The molecular and cellular effects of this compound’s action are largely unknown due to the lack of comprehensive studies on this compound

Advantages and Limitations for Lab Experiments

The main advantage of using EPL in laboratory experiments is that it is a versatile compound that can be used in a variety of applications. It is also relatively easy to synthesize and is relatively stable. The main limitation is that it is relatively expensive, and it is not always available in large quantities.

Future Directions

There are a number of potential future directions for research involving EPL. These include further research into the biochemical and physiological effects of EPL, as well as further exploration of its use in the synthesis of other organic compounds, such as proteins, peptides, and other biomolecules. Additionally, further research into the structure and function of proteins and other biomolecules could be conducted using EPL. Additionally, further research into the catalytic reaction of enzymes and other molecules could be conducted using EPL. Finally, further research into the use of EPL in drug development and delivery could be conducted.

Synthesis Methods

EPL can be synthesized by a variety of methods, including chemical synthesis, enzymatic synthesis, and enzymatic-chemical synthesis. Chemical synthesis involves the use of a variety of reagents, such as ethyl bromide, ethyl chloroformate, and ethyl-2-chloropropionate. Enzymatic synthesis involves the use of enzymes to catalyze the reaction of EPL with other molecules. Enzymatic-chemical synthesis involves the use of both enzymes and chemical reagents.